Cas no 113507-82-7 (Perfluoro(2-ethoxyethane)sulfonic Acid)

• Product Name: Perfluoro(2-ethoxyethane)sulfonic Acid
• CAS No: 113507-82-7
• MF: C₄HF₉O₄S
• MW: 316.098972082138
• MDL: MFCD00153237
• CID: 91414
• PubChem ID: 2776108
• Update Time: 2025-04-18

Perfluoro(2-ethoxyethane)sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Tetrafluoro-2-(perfluoroethoxy)ethanesulfonic acid
• Perfluoro(2-ethoxyethane)sulphonic acid
• 2-(Pentafluoroethoxy)tetrafluoroethanesulphonic acid
• 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethanesulfonic acid
• 1,1,2,2-Tetrafluoro-2-(perfluoroethoxy)-ethanesulfonic acid
• 2-Bromo-3-methoxy-1,1,1-trifluoropropane
• PC6005
• perfluoroethoxyperfluoroethane sulphonic acid
• Perfluoro-3-oxapentane-sulfonic acid
• PERFLUORO(2-ETHOXYETHANE)SULFONIC ACID
• 2-broMo-1,1,1-trifluoro-3-Methoxypropane
• 2-(Pentafluoroethoxy)tetrafluoroethanesulfonicacid
• TETRAFLUORO-2-(PENTAFLUOROETHOXY)ETHANESULFONIC ACID
• Perfluoro(2-ethoxyethane)sulphonicacid97%
• Perfluoro(3-oxapentane-1-sulphonicacid)97%
• Perfluoro(3-oxapentane-1-sulphonic acid) 97%
• FT-0676790
• Ethanesulfonic acid,1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)-
• Perfluoro(2-ethoxyethane) sulfonic acid 50 microg/mL in Methanol:Water
• Ethanesulfonic acid, 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)-
• perfluorobutane ether sulfonate
• J-508163
• 1,1,2,2-tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethane-1-sulfonic acid
• perfluoroethoxyethanesulfonic acid
• Perfluoro-2-ethoxyethanesulfonic acid
• DTXSID50379814
• AKOS016001112
• PFEESA
• 113507-82-7
• perfluoro(2-ethoxyethane) sulfonic acid
• SCHEMBL890672
• MFCD00153237
• Perfluoro(3-oxapentane-1-sulphonic acid)
• Ethanesulfonic acid, 1,1,2,2-tetrafluoro-2-(pentafluoroethoxy)- (9CI); 1,1,2,2-Tetrafluoro-2-(1,1,2,2,2-pentafluoroethoxy)ethanesulfonic acid; 1,1,2,2-Tetrafluoro-2-(perfluoroethoxy)ethanesulfonic acid; Perfluoro-3-oxapentane-sulfonic acid;
• NS00018741
• AS-77290
• Perfluoro(2-ethoxyethane)sulfonic Acid

• MDL： MFCD00153237
• Inchi： 1S/C4HF9O4S/c5-1(6,7)2(8,9)17-3(10,11)4(12,13)18(14,15)16/h(H,14,15,16)
• InChI Key： RJGUAQKOHAABLK-UHFFFAOYSA-N
• SMILES： S(C(C(OC(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)O
• BRN： 3558435

Computed Properties

• Exact Mass: 315.94500
• Monoisotopic Mass: 315.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 72A^2

Experimental Properties

• Color/Form: Yellow or brown liquid
• Density: 1.873±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 198°C
• Flash Point: 198°C
• Refractive Index: 1.3120
• Solubility: Very slightly soluble (0.79 g/l) (25 º C),
• PSA: 71.98000
• LogP: 3.31230
• Sensitiveness: Hygroscopic
• Solubility: dissolve in water

Perfluoro(2-ethoxyethane)sulfonic Acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids